Cas no 546142-02-3 (Benzonitrile, 3-[1-(2-pyridinyl)-1H-pyrazol-3-yl]-)
546142-02-3 structure
Product Name:Benzonitrile, 3-[1-(2-pyridinyl)-1H-pyrazol-3-yl]-
CAS No:546142-02-3
MF:C15H10N4
MW:246.26670217514
CID:1590296
Update Time:2024-09-12
Benzonitrile, 3-[1-(2-pyridinyl)-1H-pyrazol-3-yl]- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 3-[1-(2-pyridinyl)-1H-pyrazol-3-yl]-
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- Inchi: 1S/C15H10N4/c16-11-12-4-3-5-13(10-12)14-7-9-19(18-14)15-6-1-2-8-17-15/h1-10H
- InChI Key: LQROCYQCXGUXNA-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=CC(C2C=CN(C3=NC=CC=C3)N=2)=C1
Computed Properties
- Exact Mass: 246.0907
Experimental Properties
- Density: 1.19±0.1 g/cm3(Predicted)
- Melting Point: 149-150 °C(Solv: ethyl acetate (141-78-6); hexane (110-54-3))
- Boiling Point: 462.1±30.0 °C(Predicted)
- PSA: 54.5
- pka: 1.15±0.19(Predicted)
Benzonitrile, 3-[1-(2-pyridinyl)-1H-pyrazol-3-yl]- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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